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Compound of Interest

methyl 2-bromo-2-
Compound Name:
methylpropanoate

Cat. No.: B1346958

An In-Depth Technical Guide to the Safe Handling and Storage of Methyl 2-Bromo-2-
Methylpropanoate

This guide provides a comprehensive overview of the essential precautions and protocols for
the safe handling and storage of Methyl 2-Bromo-2-Methylpropanoate (CAS No: 23426-63-
3). Designed for researchers, chemists, and professionals in drug development, this document
synthesizes critical safety data with practical, field-proven insights to ensure a secure
laboratory environment. The causality behind each recommendation is explained to foster a
deeper understanding of the material's hazards and the necessary control measures.

Compound Profile and Physicochemical Properties

Methyl 2-bromo-2-methylpropanoate, also known as Methyl a-bromoisobutyrate, is a
valuable reagent in organic synthesis, notably as an initiator in Atom Transfer Radical
Polymerization (ATRP).[1] Its utility, however, is matched by its hazardous properties, which
necessitate meticulous handling and storage protocols. Understanding its physical and
chemical characteristics is the foundation of its safe use.

Table 1: Physicochemical Properties of Methyl 2-Bromo-2-Methylpropanoate
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Property Value Source(s)
Molecular Formula CsHoBrO:2 [1112]
Molecular Weight 181.03 g/mol [1][2]
Appearance .Cok.)rle.ss to light yellow clear 3]

liquid/oil
Density ~1.399 g/mL at 20-25°C [1]
Boiling Point 52°C at 19 Torr
Flash Point 49°C (120.2°F) [4]
Vapor Pressure 4.77 mmHg at 25°C

Insoluble in water; Soluble in

Solubility

chloroform and methanol.[4][5]

Methyl 2-bromoisobutyrate, o-
Synonyms Bromoisobutyric acid methyl [61[7]

ester

The compound's flash point of 49°C classifies it as a flammable liquid, a critical factor that
dictates many of the handling and storage requirements described below.[6]

Hazard Identification and GHS Classification

Methyl 2-bromo-2-methylpropanoate is classified as a hazardous substance under the
Globally Harmonized System (GHS).[2] Adherence to these classifications is mandatory for
ensuring personnel safety and regulatory compliance.

Table 2: GHS Hazard Classification
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Pictogram(s) Signal Word Hazard Statement(s)

H226: Flammable liquid and
N vapour.[2][6][7]H315: Causes
walt text , skin irritation. [2][6][7]H319:
Warning ] o
Flalt text Causes serious eye irritation.
[2][6][7]H335: May cause

respiratory irritation.[2][6][7]

These hazards underscore the necessity of avoiding all direct contact, including inhalation of
vapors, and preventing ignition of the flammable liquid.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, beginning with robust engineering controls and
supplemented by appropriate PPE, is essential for mitigating the risks associated with this
compound.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to isolate personnel from the hazard.

e Chemical Fume Hood: All handling of methyl 2-bromo-2-methylpropanoate must be
conducted within a properly functioning chemical fume hood to control vapor inhalation.[8]

» Ventilation: Use only in a well-ventilated area. Local exhaust ventilation is typically required.
Ensure ventilation is explosion-proof to prevent ignition of flammable vapors.[9][10]

o Safety Stations: Facilities must be equipped with easily accessible eyewash stations and
safety showers.[9][11]

Personal Protective Equipment (PPE): Essential for
Direct Handling

PPE provides a critical barrier between the researcher and the chemical. The selection must be
based on the specific hazards identified.

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-bromo-2-methylpropionate
https://www.echemi.com/sds/methyl-2-bromo-2-methylpropionate-temppid160705008718.html
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-9-06.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-bromo-2-methylpropionate
https://www.echemi.com/sds/methyl-2-bromo-2-methylpropionate-temppid160705008718.html
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-9-06.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-bromo-2-methylpropionate
https://www.echemi.com/sds/methyl-2-bromo-2-methylpropionate-temppid160705008718.html
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-9-06.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-bromo-2-methylpropionate
https://www.echemi.com/sds/methyl-2-bromo-2-methylpropionate-temppid160705008718.html
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-9-06.pdf
https://www.benchchem.com/product/b1346958?utm_src=pdf-body
https://broadpharm.com/msds/bp-25108
https://smc-keenan.safecollegessds.com/document/repo/55943252-b85c-11da-bc22-f8c243af2369
https://www.fishersci.com/store/msds?partNumber=AC173391000&countryCode=US&language=en
https://smc-keenan.safecollegessds.com/document/repo/55943252-b85c-11da-bc22-f8c243af2369
https://pim-resources.coleparmer.com/sds/07842.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part

Protection Type

Rationale and
Specifications

Eyes/Face

Chemical Safety Goggles &
Face Shield

Tightly fitting safety goggles
conforming to EN166 (EU) or
NIOSH (US) are mandatory to
protect against splashes.[6][9]
A face shield should be worn
when handling larger

quantities.

Hands

Chemical-Impermeable Gloves

Wear nitrile or neoprene
gloves.[6] Always inspect
gloves for integrity before use
and change them immediately

if contamination occurs.

Body

Flame-Resistant Lab Coat &

Protective Clothing

A flame-resistant lab coat worn
over appropriate personal
clothing is required.[6] For
larger-scale operations or spill
response, impervious clothing
or a chemical splash suit may

be necessary.

Respiratory

Respirator (if needed)

If exposure limits are exceeded
or if working outside a fume
hood (not recommended), a
full-face respirator with an
appropriate organic vapor
cartridge (e.g., Type A) is
required.[9][10] A respiratory
protection program that meets
OSHA 29 CFR 1910.134 must
be followed.[9]
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Safe Handling Protocol

A systematic workflow is crucial for minimizing exposure and preventing accidents. The
following protocol outlines the essential steps for handling methyl 2-bromo-2-
methylpropanoate in a laboratory setting.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Methyl 2-Bromo-2-Methylpropanoate.

Key Procedural Steps:
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» Preparation: Before any work begins, thoroughly review this guide and the substance's
Safety Data Sheet (SDS).[12] Ensure all engineering controls are functional and all
necessary PPE is available and in good condition.

» Grounding and Bonding: Because this is a flammable liquid, static electricity can serve as an
ignition source.[6][13] Always ground and bond containers and receiving equipment during
transfers to prevent static discharge.[6][7][10]

o Use of Non-Sparking Tools: Use tools made of non-sparking materials (e.g., brass, bronze)
to open containers or for any manipulation that could create a spark.[9][11]

o Container Management: Keep the container tightly closed when not in use to minimize the
release of flammable and irritating vapors.[6][7]

o Waste Disposal: Dispose of waste and empty containers in accordance with all local,
regional, and national regulations.[6] Label waste containers clearly.

Storage Requirements

Proper storage is critical for maintaining chemical stability and preventing hazardous situations
like fires or the release of toxic fumes.

Table 4: Storage Conditions Summary
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Parameter Requirement Rationale & Source(s)
Store in a cool, well-ventilated Prevents buildup of vapor
Temperature place.[6][13] Recommended: pressure and reduces
2-8°C.[14] flammability risk.
] The compound may be
Store under an inert gas (e.g., - ) )
Atmosphere sensitive to air or moisture

nitrogen or argon).[14]

over time.

Ignition Sources

Store in a "Flammables Area"
away from heat, sparks, open
flames, and other ignition

sources.[6][9]

The vapor is flammable and
can travel a considerable

distance to an ignition source.

Container

Keep container tightly closed

in a dry place.[6][13]

Prevents vapor escape and

contamination.

Incompatibilities

Strong oxidizing agents, acids,
and bases.[5][15]

Contact with these materials
can lead to violent reactions or

decomposition.

Emergency Procedures

Despite all precautions, accidents can happen. Being prepared with clear, actionable

emergency protocols is a hon-negotiable aspect of laboratory safety.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.[3]

o Skin Contact: Take off immediately all contaminated clothing.[6] Flush skin with plenty of
water and soap for at least 15 minutes. Seek medical attention if irritation develops or

persists.[6]
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 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6] If
breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting.[13] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[13] Seek immediate medical attention.

Spill Response Protocol (Minor Spill)

This protocol is for small spills (<100 mL) that can be safely managed by trained laboratory
personnel. For major spills, evacuate the area and contact emergency responders.

Alert Personnel: Alert others in the immediate area of the spill.

e Remove Ignition Sources: Immediately turn off all nearby ignition sources (burners, hot
plates, equipment).[9]

o Ventilate the Area: Ensure the fume hood is operating at maximum capacity.

o Don Additional PPE: Wear a respirator, chemical splash suit, and double-glove if not already
doing so.

o Contain and Absorb: Contain the spill with an inert absorbent material like vermiculite, sand,
or earth.[9] Do not use combustible materials like paper towels to absorb the bulk of the spill.

o Collect Residue: Using non-sparking tools, carefully scoop the absorbed material into a
suitable, labeled container for hazardous waste disposal.[11]

» Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous
waste.[6]

Decision Tree for Spill Response
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Caption: Decision-making guide for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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